3,4,5-trimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H15N3O5S/c1-21-10-7-9(8-11(22-2)13(10)23-3)14(20)17-16-19-18-15(24-16)12-5-4-6-25-12/h4-8H,1-3H3,(H,17,19,20)
• InChI Key: IJUFLJKMEHTKFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C16H15N3O5S
• Molecular Weight: 361.4 g/mol

Description

3,4,5-trimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various fields, including medicinal chemistry, neuroscience, and biochemistry.

Scientific Research Applications

Anticancer Applications

A variety of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for their anticancer activity against multiple cancer cell lines, including breast, lung, colon, and ovarian cancers. Some derivatives demonstrated higher anticancer activities than the reference drug, etoposide, indicating their potential as effective anticancer agents (Ravinaik et al., 2021).

Synthetic Methodologies and Molecular Rearrangements

The photochemistry of 1,2,4-oxadiazoles in the presence of sulfur nucleophiles has been explored, leading to the synthesis of 1,2,4-thiadiazoles. This research highlights the utility of such compounds in synthetic chemistry, providing pathways for molecular rearrangements and the synthesis of complex heterocyclic structures (Vivona et al., 1997).

Crystal Structure Analysis

The crystal structure of a closely related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, was elucidated through spectral analysis and X-ray diffraction studies. This work contributes to the understanding of the molecular and crystalline architecture of such compounds, which is crucial for their potential applications in material science and drug design (Sharma et al., 2016).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety were synthesized and evaluated for their nematocidal activities. Certain compounds exhibited significant activity against Bursaphelenchus xylophilus, suggesting their potential as lead compounds for the development of new nematicides (Liu et al., 2022).

Herbicidal Activities

The synthesis and evaluation of 4-alkoxy/benzyloxyphenyltetrazoles and 1,3,4-oxadiazoles derivatives have been reported, with some compounds displaying good herbicidal activity against dicotyledonous and monocotyledonous plants. This indicates the potential agricultural applications of these compounds as herbicides (Bao, 2008).

Antimicrobial Activity

Several studies have focused on the antimicrobial potential of 1,3,4-oxadiazole derivatives. These compounds have been tested against various bacterial and fungal strains, with some derivatives showing significant antimicrobial activity. This suggests their possible use in developing new antimicrobial agents (Avagyan et al., 2020).